(3β,7α)-Cholest-5-ene-3,7-diol 3-Benzoate
(3β,7α)-Cholest-5-ene-3,7-diol 3-Benzoate
Brand Name:
Vulcanchem
CAS No.:
40824-59-7
VCID:
VC0027280
InChI:
InChI=1S/C34H50O3/c1-22(2)10-9-11-23(3)27-14-15-28-31-29(17-19-34(27,28)5)33(4)18-16-26(20-25(33)21-30(31)35)37-32(36)24-12-7-6-8-13-24/h6-8,12-13,21-23,26-31,35H,9-11,14-20H2,1-5H3/t23-,26+,27?,28+,29+,30-,31+,33+,34-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2C(C=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)O)C
Molecular Formula:
C₃₄H₅₀O₃
Molecular Weight:
506.76
(3β,7α)-Cholest-5-ene-3,7-diol 3-Benzoate
CAS No.: 40824-59-7
Reference Standards
VCID: VC0027280
Molecular Formula: C₃₄H₅₀O₃
Molecular Weight: 506.76
| CAS No. | 40824-59-7 |
|---|---|
| Product Name | (3β,7α)-Cholest-5-ene-3,7-diol 3-Benzoate |
| Molecular Formula | C₃₄H₅₀O₃ |
| Molecular Weight | 506.76 |
| IUPAC Name | [(3S,7S,8S,9S,10R,13R,14S)-7-hydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] benzoate |
| Standard InChI | InChI=1S/C34H50O3/c1-22(2)10-9-11-23(3)27-14-15-28-31-29(17-19-34(27,28)5)33(4)18-16-26(20-25(33)21-30(31)35)37-32(36)24-12-7-6-8-13-24/h6-8,12-13,21-23,26-31,35H,9-11,14-20H2,1-5H3/t23-,26+,27?,28+,29+,30-,31+,33+,34-/m1/s1 |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2C(C=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)O)C |
| Synonyms | Cholest-5-ene-3β,7α-diol 3-Benzoate; 7α-Hydroxycholesterol 3β-Benzoate; |
| PubChem Compound | 46781015 |
| Last Modified | Nov 11 2021 |
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